Cas no 2253640-23-0 (2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1))
2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2253640-23-0
- 4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride
- EN300-6498860
- 4-Amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol;hydrochloride
- Z3401137325
- 2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1)
-
- Inchi: 1S/C8H11F3N2O2.ClH/c1-5-4-13-6(15-5)7(14,2-3-12)8(9,10)11;/h4,14H,2-3,12H2,1H3;1H
- InChI Key: IZDXRMSDKDBRIW-UHFFFAOYSA-N
- SMILES: Cl.FC(C(C1=NC=C(C)O1)(CCN)O)(F)F
Computed Properties
- Exact Mass: 260.0539398g/mol
- Monoisotopic Mass: 260.0539398g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.3Ų
2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6498860-0.05g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 0.05g |
$312.0 | 2025-03-14 | |
| Enamine | EN300-6498860-0.1g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 0.1g |
$466.0 | 2025-03-14 | |
| Enamine | EN300-6498860-0.25g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 0.25g |
$666.0 | 2025-03-14 | |
| Enamine | EN300-6498860-0.5g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 0.5g |
$1046.0 | 2025-03-14 | |
| Enamine | EN300-6498860-1.0g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 1.0g |
$1343.0 | 2025-03-14 | |
| Enamine | EN300-6498860-2.5g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 2.5g |
$2631.0 | 2025-03-14 | |
| Enamine | EN300-6498860-5.0g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 5.0g |
$3894.0 | 2025-03-14 | |
| Enamine | EN300-6498860-10.0g |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-ol hydrochloride |
2253640-23-0 | 95.0% | 10.0g |
$5774.0 | 2025-03-14 | |
| Aaron | AR028P1A-50mg |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-olhydrochloride |
2253640-23-0 | 95% | 50mg |
$454.00 | 2025-02-16 | |
| Aaron | AR028P1A-100mg |
4-amino-1,1,1-trifluoro-2-(5-methyl-1,3-oxazol-2-yl)butan-2-olhydrochloride |
2253640-23-0 | 95% | 100mg |
$666.00 | 2025-02-16 |
2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1) Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1)
Research Brief on 2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1) (CAS: 2253640-23-0)
The compound 2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1) (CAS: 2253640-23-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining this compound with high purity and yield. The presence of a trifluoromethyl group and an aminoethyl side chain in the oxazole ring system makes it a promising scaffold for the development of novel bioactive molecules. Researchers have employed advanced techniques such as multi-step organic synthesis and chromatography to achieve the desired product, ensuring its suitability for further pharmacological evaluation.
In terms of biological activity, preliminary in vitro studies have demonstrated that 2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1) exhibits moderate to high affinity for certain enzyme targets involved in inflammatory and neurodegenerative pathways. These findings suggest its potential as a lead compound for the development of new therapeutics targeting conditions such as Alzheimer's disease and chronic inflammation. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacological profile.
Moreover, the compound's physicochemical properties, including its solubility and stability, have been characterized to assess its suitability for formulation development. Early-stage pharmacokinetic studies indicate favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and reduce potential off-target effects.
In conclusion, 2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1) represents a promising candidate for further investigation in drug discovery. Its unique chemical structure and preliminary biological data warrant additional studies to fully explore its therapeutic potential. Future research directions may include structure-activity relationship (SAR) studies, in vivo efficacy testing, and the development of derivatives with improved properties.
2253640-23-0 (2-Oxazolemethanol, α-(2-aminoethyl)-5-methyl-α-(trifluoromethyl)-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)